Cas no 1565726-62-6 (4-chloro-7,8-difluoroquinazoline)

4-Chloro-7,8-difluoroquinazoline is a fluorinated quinazoline derivative serving as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its key structural features—chloro and difluoro substituents—enhance reactivity, enabling selective functionalization at the 4-position while offering electronic modulation for downstream applications. The compound's stability under standard conditions facilitates handling and storage. It is particularly valuable in the development of kinase inhibitors and other biologically active molecules, where the fluorine atoms contribute to improved binding affinity and metabolic stability. Suitable for cross-coupling and nucleophilic substitution reactions, this building block supports efficient derivatization in medicinal chemistry and material science research.

4-chloro-7,8-difluoroquinazoline structure

1565726-62-6 structure

Product Name:4-chloro-7,8-difluoroquinazoline

CAS No:1565726-62-6

MF:C₈H₃ClF₂N₂

MW:200.572627305984

CID:4606504

PubChem ID:86811537

Update Time:2025-06-07

4-chloro-7,8-difluoroquinazoline Chemical and Physical Properties

Names and Identifiers

- 4-chloro-7,8-difluoroquinazoline
- Inchi： 1S/C8H3ClF2N2/c9-8-4-1-2-5(10)6(11)7(4)12-3-13-8/h1-3H
- InChI Key： UEPYIHBJTMLTEF-UHFFFAOYSA-N
- SMILES： N1=C2C(C=CC(F)=C2F)=C(Cl)N=C1

Computed Properties

Exact Mass: 199.9952821g/mol
Monoisotopic Mass: 199.9952821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 25.8Å²

4-chloro-7,8-difluoroquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C205515-50mg	4-Chloro-7,8-difluoroquinazoline	1565726-62-6		50mg	$ 485.00	2022-04-01
TRC	C205515-100mg	4-Chloro-7,8-difluoroquinazoline	1565726-62-6		100mg	$ 805.00	2022-04-01
Chemenu	CM460191-1g	4-chloro-7,8-difluoroquinazoline	1565726-62-6	95%+	1g	$1074	2022-09-02
Enamine	EN300-187482-0.05g	4-chloro-7,8-difluoroquinazoline	1565726-62-6	95%	0.05g	$226.0	2023-09-18
Enamine	EN300-187482-0.1g	4-chloro-7,8-difluoroquinazoline	1565726-62-6	95%	0.1g	$337.0	2023-09-18
Enamine	EN300-187482-0.25g	4-chloro-7,8-difluoroquinazoline	1565726-62-6	95%	0.25g	$481.0	2023-09-18
Enamine	EN300-187482-0.5g	4-chloro-7,8-difluoroquinazoline	1565726-62-6	95%	0.5g	$758.0	2023-09-18
Enamine	EN300-187482-1.0g	4-chloro-7,8-difluoroquinazoline	1565726-62-6	95%	1g	$971.0	2023-05-06
Enamine	EN300-187482-2.5g	4-chloro-7,8-difluoroquinazoline	1565726-62-6	95%	2.5g	$1903.0	2023-09-18
Enamine	EN300-187482-5.0g	4-chloro-7,8-difluoroquinazoline	1565726-62-6	95%	5g	$2816.0	2023-05-06